Cas no 887591-40-4 (3-(4-Morpholinophenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-Morpholinophenyl)-3-oxopropanenitrile
• CAS No: 887591-40-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD07787044
• CID: 713652
• PubChem ID: 40148053
• Update Time: 2025-05-20

3-(4-Morpholinophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,4-(4-morpholinyl)-b-oxo-
• 3-(4-morpholin-4-ylphenyl)-3-oxopropanenitrile
• 3-(4-MORPHOLIN-4-YL-PHENYL)-3-OXO-PROPIONITRILE
• 3-(4-Morpholinophenyl)-3-oxopropanenitrile
• BD-0200
• morpholinophenyloxopropanenitrile
• Benzenepropanenitrile, 4-(4-morpholinyl)-β-oxo-
• 887591-40-4
• G69316
• J-510741
• AKOS005071950
• DTXSID40653897
• MFCD07787044
• 3-[4-(morpholin-4-yl)phenyl]-3-oxopropanenitrile
• CS-0319215

• MDL： MFCD07787044
• Inchi： 1S/C13H14N2O2/c14-6-5-13(16)11-1-3-12(4-2-11)15-7-9-17-10-8-15/h1-4H,5,7-10H2
• InChI Key： AJYOOGLCCLWWSA-UHFFFAOYSA-N
• SMILES： C(#N)CC(C1=CC=C(N2CCOCC2)C=C1)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Melting Point: 118-120°
• Boiling Point: 472.2±45.0 °C(Predicted)
• PSA: 53.33000
• LogP: 1.68458
• pka: 8.68±0.10(Predicted)

3-(4-Morpholinophenyl)-3-oxopropanenitrile Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-Morpholinophenyl)-3-oxopropanenitrile

Comprehensive Analysis of 3-(4-Morpholinophenyl)-3-oxopropanenitrile (CAS No. 887591-40-4): Properties, Applications, and Industry Insights

3-(4-Morpholinophenyl)-3-oxopropanenitrile (CAS No. 887591-40-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-containing ketone derivative combines a morpholine moiety with an oxopropanenitrile functional group, making it valuable for synthesizing bioactive molecules. Recent studies highlight its role as a key intermediate in developing kinase inhibitors and antimicrobial agents, aligning with growing demand for targeted drug discovery compounds.

The compound's molecular structure (C13H14N2O2) exhibits dual functionality: the electron-rich morpholine ring enhances solubility in polar solvents, while the cyano carbonyl group provides reactivity for condensation and cyclization reactions. Researchers particularly value its hydrogen bond acceptor capacity, which improves binding affinity in protein-ligand interactions – a hot topic in computational chemistry and AI-assisted drug design platforms. These properties answer frequent search queries about "nitrile-based drug intermediates" and "morpholine derivatives in medicinal chemistry."

In material science applications, 3-(4-Morpholinophenyl)-3-oxopropanenitrile demonstrates potential as a photoactive component in organic electronics. Its conjugated system shows interesting charge transfer properties when incorporated into polymer matrices, addressing trending searches about "organic semiconductor precursors." The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processing methods – a crucial factor for researchers investigating "heat-resistant organic materials."

Synthetic protocols for CAS 887591-40-4 typically involve Knoevenagel condensation between 4-morpholinobenzaldehyde and cyanoacetic acid, followed by purification via column chromatography. This methodology aligns with current industry preferences for atom-economical reactions, frequently searched in context of "green chemistry principles." Recent process optimization studies report yields exceeding 78% while reducing hazardous solvent usage – addressing environmental concerns in chemical manufacturing.

Analytical characterization of this compound requires advanced techniques like HPLC-MS and multinuclear NMR spectroscopy. The proton NMR spectrum typically shows distinct peaks for morpholine protons (δ 3.7-3.9 ppm) and the vinyl proton (δ 7.8 ppm) adjacent to the nitrile group. These spectral features help researchers differentiate it from similar aryl ketone nitriles, a common challenge noted in chemistry forum discussions.

Market trends indicate growing demand for 887591-40-4 among contract research organizations (CROs) developing next-generation therapeutics. The compound's structural versatility enables modifications at three reactive centers – the morpholine nitrogen, carbonyl carbon, and nitrile group – making it valuable for combinatorial chemistry libraries. This addresses frequent queries about "scaffold molecules for fragment-based drug discovery."

Storage and handling recommendations for 3-(4-Morpholinophenyl)-3-oxopropanenitrile emphasize protection from moisture (hygroscopic nature) and storage at 2-8°C under inert atmosphere. These precautions maintain the compound's stability, particularly important for users searching for "long-term storage of sensitive nitriles." Proper handling ensures consistent performance in catalytic reactions and multi-step syntheses.

Emerging applications include using this compound as a fluorescence probe precursor, leveraging its conjugated system for developing bioimaging agents – a rapidly growing field with increasing search volume. The morpholine component enhances cellular permeability, while the nitrile group allows further functionalization with fluorophores, addressing researcher needs for "organelle-specific staining compounds."

Regulatory status varies by region, but CAS 887591-40-4 generally falls under standard laboratory chemical classifications. Manufacturers provide detailed SDS documentation covering physicochemical properties and safety measures – information highly sought after in safety-conscious research environments. The compound's non-polymeric nature simplifies REACH compliance compared to macromolecular substances.

Future research directions may explore this compound's potential in metal-organic frameworks (MOFs) as a linker molecule, or its use in asymmetric catalysis as a chiral auxiliary. These potential applications correspond with rising interest in "advanced functional materials" and "stereoselective synthesis methods" across academic and industrial chemistry communities.